Cas no 515813-05-5 (3-(2-oxopyrrolidin-1-yl)benzoic acid)

3-(2-oxopyrrolidin-1-yl)benzoic acid structure

515813-05-5 structure

Product Name:3-(2-oxopyrrolidin-1-yl)benzoic acid

CAS No:515813-05-5

Molecular Formula:C₁₁H₁₁NO₃

Molecular Weight:205.20994

MDL:MFCD01422242

CID:843629

PubChem ID:3240794

3-(2-oxopyrrolidin-1-yl)benzoic acid Properties

Names and Identifiers

- 3-(2-OXO-PYRROLIDIN-1-YL)-BENZOIC ACID
- 3-(2-oxo-1-pyrrolidinyl)Benzoic acid
- 3-(2-oxopyrrolidin-1-yl)benzoic acid
- 3-(2-oxopyrrolidinyl)benzoic acid
- AC1MMLWR
- AC1Q72TI
- ACMC-209kun
- ChemDiv3_012916
- SureCN351439
- HMS2436D22
- 3-(2-Oxo-1-pyrrolidinyl)benzoic acid, AldrichCPR
- SCHEMBL351439
- DTXSID20390531
- QESXXFDZRITHKE-UHFFFAOYSA-N
- HMS1509L02
- 3-(2-oxopyrrolidin-1-yl)benzoicacid
- Benzoic acid, 3-(2-oxo-1-pyrrolidinyl)-
- MLS000095783
- SR-01000092920-1
- AKOS000122777
- BS-11762
- F3308-1198
- CS-0037498
- SR-01000092920
- 515813-05-5
- EU-0029304
- EN300-12466
- ALBB-013514
- HMS3535N14
- SY079394
- SMR000031331
- 3-(2-Ketopyrrolidin-1-yl)benzoic acid
- CHEMBL1569147
- J-510547
- CCG-200051
- Z94612992
- BBL010121
- MFCD01422242
- STK711177
- MDL： MFCD01422242
- InChIKey： QESXXFDZRITHKE-UHFFFAOYSA-N
- Inchi： InChI=1S/C11H11NO3/c13-10-5-2-6-12(10)9-4-1-3-8(7-9)11(14)15/h1,3-4,7H,2,5-6H2,(H,14,15)
- SMILES： C1=CC(=CC(=C1)C(=O)O)N2CCCC2=O

Computed Properties

Exact Mass: 205.07400
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 2
Monoisotopic Mass: 205.074
Heavy Atom Count: 15
Complexity: 277
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.9
Topological Polar Surface Area: 57.6A^2

Experimental Properties

LogP: 1.57660
PSA: 57.61000

3-(2-oxopyrrolidin-1-yl)benzoic acid Security Information

Dangerous goods sign：
HazardClass：IRRITANT

3-(2-oxopyrrolidin-1-yl)benzoic acid Customs Data

HS CODE：2933790090
Customs Data：

China Customs Code:
2933790090

Overview:

2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

3-(2-oxopyrrolidin-1-yl)benzoic acid Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00D9PK-100mg	3-(2-OXO-PYRROLIDIN-1-YL)-BENZOIC ACID	515813-05-5	95%	100mg	$31.00	2024-04-30
A2B Chem LLC	AG18312-100mg	3-(2-Oxopyrrolidin-1-yl)benzoic acid	515813-05-5	95%	100mg	$31.00	2024-04-19
Aaron	AR00D9XW-500mg	3-(2-Oxo-pyrrolidin-1-yl)-benzoic acid	515813-05-5	97%	500mg	$111.00	2025-01-24
abcr	AB315813-1 g	3-(2-Oxopyrrolidin-1-yl)benzoic acid; 95%	515813-05-5		1g	€178.00	2023-04-26
Alichem	A109012212-5g	3-(2-Oxopyrrolidin-1-yl)benzoic acid	515813-05-5	97%	5g	$373.87	2023-09-01
Chemenu	CM312769-5g	3-(2-Oxopyrrolidin-1-yl)benzoic acid	515813-05-5	95%	5g	$284
ChemScence	CS-0037498-1g	3-(2-Oxopyrrolidin-1-yl)benzoic acid	515813-05-5		1g	$117.0	2022-04-27
Enamine	EN300-12466-0.05g	3-(2-oxopyrrolidin-1-yl)benzoic acid	515813-05-5	95.0%	0.05g	$19.0	2025-02-21
eNovation Chemicals LLC	D765762-1g	3-(2-OXO-PYRROLIDIN-1-YL)-BENZOIC ACID	515813-05-5	95%	1g	$265	2022-10-16
Fluorochem	057789-1g	3-(2-Oxo-pyrrolidin-1-yl)-benzoic acid	515813-05-5	95%	1g	￡129.00	2022-03-01

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(CAS:515813-05-5)3-(2-oxopyrrolidin-1-yl)benzoic acid

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